molecular formula C18H34N2O7 B11713432 Diethyl 2,2'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)diacetate

Diethyl 2,2'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)diacetate

Cat. No.: B11713432
M. Wt: 390.5 g/mol
InChI Key: RDXBRWBCOOTFTA-UHFFFAOYSA-N
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Description

ETHYL 2-[13-(2-ETHOXY-2-OXOETHYL)-1,4,10-TRIOXA-7,13-DIAZACYCLOPENTADECAN-7-YL]ACETATE is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-[13-(2-ETHOXY-2-OXOETHYL)-1,4,10-TRIOXA-7,13-DIAZACYCLOPENTADECAN-7-YL]ACETATE typically involves multiple steps. One common method starts with the preparation of the intermediate compounds, which are then subjected to specific reaction conditions to form the final product. For example, the reaction of ethyl 2-bromomethyl-3-furoate with ethyl sulfanylacetate in ethanol under an inert atmosphere can yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced techniques such as continuous flow reactors and automated synthesis can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

ETHYL 2-[13-(2-ETHOXY-2-OXOETHYL)-1,4,10-TRIOXA-7,13-DIAZACYCLOPENTADECAN-7-YL]ACETATE can undergo various chemical reactions, including:

    Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophilic substitution reactions can occur with reagents such as sodium hydroxide or potassium cyanide.

Common Reagents and Conditions

Common reagents used in these reactions include:

    Oxidizing agents: Potassium permanganate, chromium trioxide

    Reducing agents: Lithium aluminum hydride, sodium borohydride

    Nucleophiles: Sodium hydroxide, potassium cyanide

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

ETHYL 2-[13-(2-ETHOXY-2-OXOETHYL)-1,4,10-TRIOXA-7,13-DIAZACYCLOPENTADECAN-7-YL]ACETATE has several scientific research applications:

    Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: Investigated for its potential as a biochemical probe or as a component in drug development.

    Medicine: Explored for its therapeutic potential in treating various diseases.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ETHYL 2-[13-(2-ETHOXY-2-OXOETHYL)-1,4,10-TRIOXA-7,13-DIAZACYCLOPENTADECAN-7-YL]ACETATE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

Uniqueness

ETHYL 2-[13-(2-ETHOXY-2-OXOETHYL)-1,4,10-TRIOXA-7,13-DIAZACYCLOPENTADECAN-7-YL]ACETATE is unique due to its specific structure, which includes multiple functional groups and a complex ring system

Properties

Molecular Formula

C18H34N2O7

Molecular Weight

390.5 g/mol

IUPAC Name

ethyl 2-[13-(2-ethoxy-2-oxoethyl)-1,4,10-trioxa-7,13-diazacyclopentadec-7-yl]acetate

InChI

InChI=1S/C18H34N2O7/c1-3-26-17(21)15-19-5-9-23-10-6-20(16-18(22)27-4-2)8-12-25-14-13-24-11-7-19/h3-16H2,1-2H3

InChI Key

RDXBRWBCOOTFTA-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1CCOCCN(CCOCCOCC1)CC(=O)OCC

Origin of Product

United States

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